5-[(Z)-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)hydrazinylidene]methyl]benzene-1,2,3-triol

• Molecular Formula: C18H23N7O5
• Molecular Weight: 417.4 g/mol
• IUPAC Name: 5-[(Z)-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)hydrazinylidene]methyl]benzene-1,2,3-triol
• InChI: InChI=1S/C18H23N7O5/c26-13-9-12(10-14(27)15(13)28)11-19-23-16-20-17(24-1-5-29-6-2-24)22-18(21-16)25-3-7-30-8-4-25/h9-11,26-28H,1-8H2,(H,20,21,22,23)/b19-11-
• InChI Key: QSEDECCPFXYWAN-ODLFYWEKSA-N
• Isomeric SMILES: C1COCCN1C2=NC(=NC(=N2)N/N=C\C3=CC(=C(C(=C3)O)O)O)N4CCOCC4
• Canonical SMILES: C1COCCN1C2=NC(=NC(=N2)NN=CC3=CC(=C(C(=C3)O)O)O)N4CCOCC4

Description

5-[(Z)-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)hydrazinylidene]methyl]benzene-1,2,3-triol is a complex organic compound that features a triazine ring substituted with morpholine groups and a hydrazinylidene linkage to a benzene triol moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-[(Z)-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)hydrazinylidene]methyl]benzene-1,2,3-triol typically involves multiple steps:

Formation of the Triazine Core: The triazine core can be synthesized by reacting cyanuric chloride with morpholine under controlled conditions to introduce the morpholine groups.

Hydrazinylidene Linkage Formation: The hydrazinylidene linkage is formed by reacting the triazine derivative with hydrazine hydrate.

Coupling with Benzene Triol: The final step involves coupling the hydrazinylidene-triazine intermediate with benzene-1,2,3-triol under appropriate conditions to yield the target compound.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the above synthetic routes to ensure high yield and purity. This could include the use of automated reactors, precise temperature control, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

5-[(Z)-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)hydrazinylidene]methyl]benzene-1,2,3-triol can undergo various chemical reactions, including:

Oxidation: The phenolic groups in the benzene triol moiety can be oxidized to quinones under oxidative conditions.

Reduction: The hydrazinylidene linkage can be reduced to hydrazine derivatives.

Substitution: The triazine ring can undergo nucleophilic substitution reactions, particularly at the positions occupied by morpholine groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and hydrogen peroxide (H2O2).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) can be used.

Substitution: Nucleophiles such as amines or thiols can be used for substitution reactions on the triazine ring.

Major Products

Oxidation: Quinone derivatives.

Reduction: Hydrazine derivatives.

Substitution: Various substituted triazine derivatives depending on the nucleophile used.

Scientific Research Applications

5-[(Z)-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)hydrazinylidene]methyl]benzene-1,2,3-triol has several scientific research applications:

Medicinal Chemistry: It has potential as an inhibitor of enzymes such as phosphatidylinositol 3-kinase (PI3K) and mammalian target of rapamycin (mTOR), which are involved in cancer cell proliferation.

Materials Science: The compound can be used in the development of advanced materials due to its unique structural properties.

Biological Research: It can be used as a probe to study various biological pathways and interactions.

Mechanism of Action

The mechanism of action of 5-[(Z)-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)hydrazinylidene]methyl]benzene-1,2,3-triol involves its interaction with specific molecular targets:

Enzyme Inhibition: The compound inhibits enzymes such as PI3K and mTOR by binding to their active sites, thereby blocking their activity and preventing downstream signaling pathways involved in cell growth and survival.

Molecular Targets and Pathways: The primary targets are the catalytic subunits of PI3K and mTOR, which play crucial roles in cellular metabolism, growth, and proliferation.

Comparison with Similar Compounds

Similar Compounds

1,3,5-Triazine Derivatives: Compounds such as 2,4-bismorpholino-6-benzylamino-1,3,5-triazine share a similar triazine core but differ in their substituents.

Hydrazinylidene Compounds: Compounds with hydrazinylidene linkages, such as (4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)hydrazine, are structurally related but lack the benzene triol moiety.

Uniqueness

The uniqueness of 5-[(Z)-[(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)hydrazinylidene]methyl]benzene-1,2,3-triol lies in its combination of a triazine core, hydrazinylidene linkage, and benzene triol moiety, which confer distinct chemical and biological properties .